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Compound of Interest

Compound Name: CB1151

. Get Quote

Cat. No.: B2429744

For immediate reference, proper disposal of CB1151, a compound used in cancer research
and as a high-performance solvent, requires adherence to hazardous waste protocols. All
waste materials should be collected in sealed containers and disposed of through a licensed
hazardous waste disposal service.

This document provides essential safety and logistical information for the handling and disposal
of CB1151 (CAS Number: 182369-28-4), intended for researchers, scientists, and drug
development professionals. The following procedures are designed to ensure the safe
management of CB1151 waste, minimizing risks to personnel and the environment.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of CB1151 is
fundamental to safe handling and disposal.

Property Value

CAS Number 182369-28-4

Molecular Formula C28H4604

Molecular Weight 446.66 g/mol

Appearance Solid

Storage Temperature -20°C
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Health Hazard Information

CB1151 is classified as harmful if swallowed.[1] In case of accidental ingestion, it is crucial to
wash out the mouth with copious amounts of water and seek immediate medical attention.[1][2]

Step-by-Step Disposal Procedures

The disposal of CB1151 and its contaminated materials must be managed to mitigate potential
hazards. The following step-by-step protocol outlines the recommended disposal process.

Personal Protective Equipment (PPE)

Before handling CB1151 waste, ensure appropriate personal protective equipment is worn.
This includes:

Eye Protection: Chemical safety goggles.[1]

Hand Protection: Chemical-resistant rubber gloves.[1]

Respiratory Protection: NIOSH/MSHA-approved respirator.[1]

Protective Clothing: A laboratory coat or other suitable protective clothing should be worn to
prevent skin contact.[1]

Waste Collection and Segregation

e Unused Product: Any unused or unwanted CB1151 solid should be treated as hazardous
waste.

« Contaminated Materials: All materials that have come into contact with CB1151, including
personal protective equipment, weighing boats, pipette tips, and cleaning materials, must be
considered contaminated.

» Waste Containers: Collect all solid and liquid waste in designated, clearly labeled, and
sealed containers. Ensure the container material is compatible with the chemical.

Disposal of Contaminated Materials
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Contaminated materials should be disposed of as unused product.[1] This involves placing all
contaminated items into a designated hazardous waste container for collection by a licensed
waste disposal service.

Spill Management

In the event of a spill:
e Cordon off the area to prevent exposure.[1][2]

o Wear the appropriate personal protective equipment, including a self-contained breathing
apparatus for larger spills.[1][2]

» Absorb liquid spills with an inert, non-combustible absorbent material such as diatomite or
universal binders.[1][2]

o For solid spills, carefully sweep or scoop the material to avoid generating dust.

o Collect all contaminated materials and place them in a sealed container for hazardous waste
disposal.[1][2]

o Decontaminate the spill area and any equipment used for cleanup by scrubbing with alcohol.

[1][]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
CB1151 and associated materials.
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CB1151 Disposal Workflow
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Caption: Logical flow for the safe disposal of CB1151 waste.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough
review of the complete Safety Data Sheet (SDS) for CB1151 and in accordance with all
applicable local, state, and federal regulations. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific disposal policies and
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2429744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

